Cas no 112474-04-1 (Hexanoic acid,4-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester)

• Product name: Hexanoic acid,4-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• CAS No: 112474-04-1
• MF: C₂₃H₃₀O₃
• MW: 354.4825
• CID: 170326
• PubChem ID: 183497

Hexanoic acid,4-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,4-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• (3-phenoxyphenyl)methyl 4-methyl-2-propan-2-ylhexanoate
• Hexanoic acid, 4-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• 112474-04-1
• (3-Phenoxyphenyl)methyl 4-methyl-2-(propan-2-yl)hexanoate
• DTXSID50920789
• 3-Phenoxyphenyl)methyl 4-methyl-2-propan-2-ylhexanoate

• Inchi： InChI=1S/C23H30O3/c1-5-18(4)14-22(17(2)3)23(24)25-16-19-10-9-13-21(15-19)26-20-11-7-6-8-12-20/h6-13,15,17-18,22H,5,14,16H2,1-4H3
• InChI Key： JNSKRFVKXZFNDJ-UHFFFAOYSA-N
• SMILES： CCC(CC(C(OCC1C=CC=C(OC2C=CC=CC=2)C=1)=O)C(C)C)C

Computed Properties

• Exact Mass: 354.2196
• Monoisotopic Mass: 354.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.024
• Boiling Point: 438.1°Cat760mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.522
• PSA: 35.53